Cas no 2171888-50-7 (4-methyl-1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)piperidine)

• Product Name: 4-methyl-1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)piperidine
• CAS No: 2171888-50-7
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 6149679
• PubChem ID: 165589620
• Update Time: 2025-10-28

4-methyl-1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)piperidine
• EN300-1615070
• 2171888-50-7

• Inchi： 1S/C14H25N/c1-7-13(4,5)15-10-8-14(6,9-11-15)12(2)3/h1,12H,8-11H2,2-6H3
• InChI Key： KZXLTXANPMTPQH-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCC(C)(C(C)C)CC1

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-methyl-1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)piperidine

4-Methyl-1-(2-Methylbut-3-Yn-2-Yl)-4-(Propan-2-Yl)Piperidine: A Comprehensive Overview

4-Methyl-1-(2-Methylbut-3-Yn-2-Yl)-4-(Propan-2-Yl)Piperidine, also known by its CAS number 2171888-50-7, is a complex organic compound with a piperidine ring structure. This compound has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications in drug discovery and materials science. The molecule consists of a piperidine ring substituted with a methyl group at the 4-position, a 2-methylbutynyl group at the 1-position, and an isopropyl group at the 4-position. These substituents contribute to the compound's stereochemistry and reactivity, making it a valuable subject for both theoretical and experimental studies.

The synthesis of 4-Methyl-1-(2-Methylbut-3-Yn-2-Yl)-4-(Propan-2-Yl)Piperidine involves a multi-step process that typically begins with the preparation of the piperidine ring. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct this ring with high enantioselectivity, which is crucial for applications in pharmaceuticals. The substitution pattern of the piperidine ring is achieved through carefully designed nucleophilic substitutions or coupling reactions, depending on the specific substituents required.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions. For instance, the terminal alkyne group present in the 2-methylbutynyl substituent can undergo cycloaddition reactions, such as the Diels-Alder reaction, under appropriate conditions. This reactivity has been exploited in recent studies to develop novel heterocyclic compounds with potential bioactivity. Furthermore, the presence of multiple stereogenic centers in the molecule allows for the exploration of stereochemical outcomes in these reactions, providing valuable insights into reaction mechanisms.

In terms of applications, 4-Methyl-1-(2-Methylbut-3-Yn-2-Yl)-4-(Propan-2-Yl)Piperidine has shown promise in drug discovery efforts targeting various therapeutic areas. For example, its structural similarity to certain bioactive molecules has led researchers to investigate its potential as a lead compound for anti-inflammatory or anticancer agents. Recent computational studies have highlighted its ability to interact with key protein targets, suggesting that further optimization could yield compounds with enhanced pharmacological properties.

The study of CAS No: 2171888507 has also contributed to our understanding of piperidine derivatives in materials science. The compound's unique electronic properties and stereochemistry make it a candidate for use in advanced materials such as polymers or liquid crystals. Researchers have explored its ability to form self-assembled structures under specific conditions, which could have implications for nanotechnology applications.

In conclusion, 4-Methyl-1-(2-Methylbut-3-Yn-2-Yl)-4-(Propan-2-Yl)Piperidine is a versatile compound with significant potential across multiple disciplines. Its complex structure and reactivity provide ample opportunities for further research, particularly in drug discovery and materials science. As new synthetic methods and characterization techniques continue to emerge, our understanding of this compound and its applications will undoubtedly expand, paving the way for innovative solutions in various fields.